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Compound of Interest

Compound Name: 2-(4-Methylphenoxy)triethylamine
CAS No.: 2759-98-0
Cat. No.: B1222057
Get Quote
. J

Introduction & Chemical Basis[1][2][3][4][5]1[6][7][8]
[9]

MPTA (2-(4-methylphenoxy)triethylamine) is a tertiary amine bioregulator structurally
analogous to DCPTA.[1][2] While DCPTA is widely recognized for enhancing photosynthetic
efficiency and regulating the Calvin-Benson cycle (Rubisco activity), MPTA acts as a specific
inhibitor of lycopene

-cyclase, modulating carotenoid biosynthesis and photosynthetic architecture [1].[1][2]

The Solubility Challenge

Like its analog DCPTA, MPTA is a lipophilic tertiary amine.[1][2] In its free base form, it is an oil
or low-melting solid with poor water solubility.[1][2] Direct addition to water results in phase
separation, leading to heterogeneous application and inconsistent experimental data.[1][2]

To create a bioavailable foliar spray, the amine must be converted into a water-soluble salt or

dissolved in a co-solvent system.[1][2]
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Mechanistic Strategy

o Target Form: Hydrophilic Cationic Salt (

)

e Mechanism: Protonation of the tertiary nitrogen atom using a weak organic acid (Citric Acid)
or mineral acid (HCI).[2]

» Physiological Benefit: The salt form mimics the natural transport of ammonium compounds
and is less phytotoxic than high-concentration organic solvents.

Solubilization Workflows

Two protocols are provided below. Protocol A (Citrate Salt) is the "Gold Standard" for plant
physiology as it ensures pH stability and optimal uptake.[2] Protocol B (Ethanol Concentrate) is
a rapid method for high-throughput screening.[1][2]

Visualization: Solubilization Pathways
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Figure 1: Chemical pathways for solubilizing lipophilic amine bioregulators.[1][2] Method A (top)
creates a stable salt; Method B (bottom) relies on solvent dispersion.[1][2]

Protocol A: The Citrate Salt Method (Recommended)

This method converts MPTA into MPTA-citrate, rendering it water-soluble without requiring high
concentrations of phytotoxic alcohols.[1][2]
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Reagents:

MPTA (Pure substance, >98%)[1][2]

Citric Acid (Anhydrous)[1][2]

Deionized (DI) Water[1][2]

Tween-20 (Surfactant)[1][2][3]
Step-by-Step Procedure:
o Calculate Molar Equivalence:

o Determine the molecular weight (MW) of your specific MPTA batch (approx.[2] 207.3 g/mol
for C13H21NO).[1][2]

o Weigh 100 mg of MPTA.[2]

o Weigh 100 mg of Citric Acid (1:1 w/w ratio ensures excess protons for full conversion).
e Pre-Dissolution:

o In a 50 mL beaker, add the MPTA and Citric Acid.

o Add 2-3 mL of Ethanol (absolute) just to wet and mix the two compounds. Stir until a clear
solution forms (approx. 2 mins).

e Aqueous Conversion:
o Slowly add 20 mL of warm DI water (40°C) while stirring vigorously.

o Observation: The solution should remain clear. If cloudiness (turbidity) appears, add small
increments of citric acid until it clears.[1][2]

¢ Final Dilution:

o Transfer to a volumetric flask and bring to volume (e.g., 100 mL) with DI water.
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o Result: You now have a 1000 ppm (approx.) stock solution of MPTA-Citrate.[1][2]

e pH Adjustment:
o Check pH.[1][2][4][5] It will likely be acidic (~pH 3-4).[1][2]

o Adjust to pH 6.0 - 6.5 using 1N NaOH or KOH.[1][2] Do not exceed pH 7.0, as the amine
may revert to its lipophilic base form and precipitate [2].[1][2]

Protocol B: The Ethanol/IDMSO Concentrate (Rapid)
Best for small-scale lab assays where long-term stability is less critical.[1][2]

Step-by-Step Procedure:

Weigh 100 mg of MPTA.[1][2]

Dissolve completely in 10 mL of Ethanol (95-100%) or DMSO. Vortex until homogenous.[1]
[2]

o Concentration: 10,000 ppm (10 mg/mL).[1][2]

Storage: Store this concentrate at -20°C in amber glass.

Preparation for Spray:
o To make a 50 ppm working solution: Add 500 pL of Stock to 100 mL of water.

o Critical Step: Add the stock to water dropwise while stirring to prevent the "Ouzo effect”
(spontaneous emulsification/precipitation).

Foliar Application & Adjuvants

For the compound to penetrate the waxy leaf cuticle, the surface tension of the spray solution
must be reduced.

The Adjuvant System

e Surfactant: Tween-20 or Triton X-100 at 0.05% - 0.1% (v/v).[1][2]
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o Carrier Volume: Standard foliar run-off volume is typically 450 - 600 L/ha (field) or until "drip
point" (greenhouse).[1][2]

Working Solution Preparation Table (Example)

Target: 1 Liter of Spray Solution

Desired
. Volume of 1000 Volume of Water
Concentration Tween-20 (mL)
ppm Stock (mL) (mL)
(ppm)
10 ppm 10 mL 990 mL 0.5mL
30 ppm 30 mL 970 mL 0.5mL
50 ppm 50 mL 950 mL 0.5mL
100 ppm 100 mL 900 mL 0.5mL

Visualization: Foliar Uptake Mechanism
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Figure 2: The surfactant (Tween-20) is critical to spread the droplet on the hydrophobic cuticle,
allowing the MPTA to diffuse into the mesophyll.[1][2]

Quality Control & Troubleshooting

Issue Cause Solution
) MPTA reverted to free base Add drops of 1N HCI or Citric
Cloudy Solution _ _
(pH>7) Acid until clear.
] ) Use Protocol A (Citrate Salt) to
Leaf Burn Ethanol concentration too high o
eliminate solvent.[1][2]
Increase Tween-20 to 0.1%;
No Biological Effect Poor wetting of leaves Spray at dusk to increase

drying time.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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